Porphyrin- and Bodipy-helicene conjugates: syntheses, separation of enantiomers and chiroptical properties†
Organic & Biomolecular Chemistry Pub Date: 2023-10-25 DOI: 10.1039/D3OB01459B
Abstract
The synthesis of several new compounds containing a chromophore and a helicenic moiety is reported. The preparation, characterisation and some physico–chemical studies are detailed. In particular, the two enantiomers of several chiral molecules of this type were separated by chiral HPLC (both analytically and in a preparative way) and their racemisation rates were determined for short-lived species. Electronic circular dichroism (ECD) and circular polarised luminescence (CPL) measurements were performed for the compounds with a very long racemisation half-life. Chiral porphyrins and Bodipys both gave ECD and CPL responses over a large area of the visible spectrum.
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